Cas no 24562-21-8 (Cortisol 21-β-D-Glucuronide Methyl Ester 2,3,5-Triacetate)

• Product Name: Cortisol 21-β-D-Glucuronide Methyl Ester 2,3,5-Triacetate
• CAS No: 24562-21-8
• MF: C₃₄H₄₆O₁₄
• MW: 678.720652103424
• CID: 2084686
• Update Time: 2025-10-31

Cortisol 21-β-D-Glucuronide Methyl Ester 2,3,5-Triacetate Chemical and Physical Properties

Names and Identifiers

• Cortisol 21-β-D-Glucuronide Methyl Ester 2,3,5-Triacetate
• Cortisol 21-2-D-Glucuronide Methyl Ester 2,3,5-Triacetate
• β-D-Glucopyranosiduronic acid, (11β)-11,17-dihydroxy-3,20-dioxopregn-4-en-21-yl, methyl ester, 2,3,4-triacetate

• Inchi： 1S/C34H46O14/c1-16(35)45-26-27(46-17(2)36)29(47-18(3)37)31(48-28(26)30(41)43-6)44-15-24(40)34(42)12-10-22-21-8-7-19-13-20(38)9-11-32(19,4)25(21)23(39)14-33(22,34)5/h13,21-23,25-29,31,39,42H,7-12,14-15H2,1-6H3/t21-,22-,23-,25+,26-,27-,28-,29+,31+,32-,33-,34-/m0/s1
• InChI Key： KMQBRJJFKQPASH-XJPXSMRVSA-N
• SMILES： C[C@]12C[C@H](O)[C@]3([H])[C@]4(CCC(=O)C=C4CC[C@@]3([H])[C@]1([H])CC[C@]2(O)C(=O)CO[C@@H]1O[C@H](C(=O)OC)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C)C

Additional information on Cortisol 21-β-D-Glucuronide Methyl Ester 2,3,5-Triacetate

Comprehensive Analysis of Cortisol 21-β-D-Glucuronide Methyl Ester 2,3,5-Triacetate (CAS No. 24562-21-8): Structure, Applications, and Research Insights

Cortisol 21-β-D-Glucuronide Methyl Ester 2,3,5-Triacetate (CAS No. 24562-21-8) is a chemically modified derivative of cortisol, a vital steroid hormone in the human body. This compound is widely studied in biochemical and pharmaceutical research due to its unique structural features and potential applications. The 21-β-D-glucuronide moiety enhances its solubility, while the methyl ester and triacetate groups improve its stability, making it a valuable intermediate in steroid metabolism studies.

Recent trends in scientific literature highlight growing interest in glucuronide conjugates, particularly in drug metabolism and detoxification pathways. Researchers are exploring how compounds like Cortisol 21-β-D-Glucuronide Methyl Ester 2,3,5-Triacetate interact with enzymes such as UDP-glucuronosyltransferases (UGTs), which play a critical role in Phase II metabolism. This aligns with frequent search queries like "glucuronidation in drug development" and "steroid hormone derivatives in metabolic studies."

The compound's CAS No. 24562-21-8 is often referenced in chromatography and mass spectrometry workflows, where it serves as a standard for calibrating analytical instruments. Laboratories focusing on endocrine disruptor analysis or steroid profiling frequently utilize this compound due to its well-characterized fragmentation patterns in LC-MS/MS systems. This addresses common search terms such as "LC-MS standards for cortisol metabolites" and "steroid glucuronide detection methods."

From a structural perspective, the 2,3,5-triacetate modification provides protection for hydroxyl groups during synthetic procedures, a technique widely discussed in organic chemistry forums. This feature makes the compound particularly useful for researchers investigating steroid prodrug design, a hot topic in pharmaceutical sciences. Such applications correlate with trending searches like "acetyl-protected steroid synthesis" and "controlled-release glucocorticoid formulations."

In clinical research, the methyl ester functionality of this cortisol derivative has drawn attention for its potential role in improving membrane permeability. This property is frequently explored in studies examining transdermal drug delivery systems or blood-brain barrier penetration—subjects generating substantial engagement in medical research communities. These investigations often intersect with popular queries such as "steroid ester pharmacokinetics" and "enhancing drug bioavailability."

Quality control protocols for Cortisol 21-β-D-Glucuronide Methyl Ester 2,3,5-Triacetate typically involve rigorous purity assessments using HPLC-UV or NMR spectroscopy. The compound's stability under various storage conditions (e.g., temperature, pH) is another area of active investigation, responding to frequent industry questions like "long-term storage of glucuronide derivatives" and "steroid reference material handling guidelines."

Emerging applications in biomarker discovery have further elevated the importance of this compound. Scientists are examining its potential as a urinary metabolite indicator for stress-related disorders, connecting to widespread public interest in "cortisol testing for chronic stress" and "non-invasive hormonal biomarkers." Such studies often require highly characterized compounds like CAS 24562-21-8 to ensure analytical validity.

From a regulatory standpoint, proper documentation of Cortisol 21-β-D-Glucuronide Methyl Ester 2,3,5-Triacetate is essential for compliance with Good Laboratory Practice (GLP) standards. This aspect addresses frequent professional queries regarding "reference material certification requirements" and "analytical method validation protocols," particularly in pharmaceutical quality assurance circles.

The compound's synthesis typically involves multi-step protection/deprotection strategies, with the triacetate group serving as a temporary protective measure for subsequent selective modifications. This synthetic approach resonates with organic chemistry discussions around "orthogonal protecting group strategies" and "regioselective steroid functionalization"—topics generating substantial academic interest.

Future research directions may explore the compound's utility in targeted drug delivery systems or as a template for designing novel anti-inflammatory agents with improved metabolic profiles. These potential developments align with growing market demands for "safer glucocorticoid alternatives" and "precision medicine approaches," making Cortisol 21-β-D-Glucuronide Methyl Ester 2,3,5-Triacetate a compound of enduring scientific relevance.